Cas no 1036540-42-7 (N-[(2-Chlorophenyl)methyl]-2-methylcyclohexan-1-amine)

• Product Name: N-[(2-Chlorophenyl)methyl]-2-methylcyclohexan-1-amine
• CAS No: 1036540-42-7
• MF: C₁₄H₂₀ClN
• MW: 237.76830291748
• CID: 5049003
• Update Time: 2025-10-28

N-[(2-Chlorophenyl)methyl]-2-methylcyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• N-[(2-chlorophenyl)methyl]-2-methylcyclohexan-1-amine
• N-[(2-Chlorophenyl)methyl]-2-methylcyclohexan-1-amine

• Inchi： 1S/C14H20ClN/c1-11-6-2-5-9-14(11)16-10-12-7-3-4-8-13(12)15/h3-4,7-8,11,14,16H,2,5-6,9-10H2,1H3
• InChI Key： GVUQTVGHJNOATI-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1CNC1CCCCC1C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 207
• XLogP3: 4.2
• Topological Polar Surface Area: 12

Additional information on N-[(2-Chlorophenyl)methyl]-2-methylcyclohexan-1-amine

N-[(2-Chlorophenyl)methyl]-2-methylcyclohexan-1-amine: A Comprehensive Overview

The compound N-[(2-Chlorophenyl)methyl]-2-methylcyclohexan-1-amine, identified by the CAS number 1036540-42-7, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which combines a chlorophenyl group, a cyclohexane ring, and an amine functional group. Recent studies have highlighted its role in the development of advanced materials and its potential as an intermediate in drug synthesis.

Recent research has focused on the synthesis and characterization of this compound. Scientists have explored various methods to optimize its production, including catalytic hydrogenation and Suzuki coupling reactions. These advancements have not only improved the yield but also enhanced the purity of the compound, making it more suitable for high-tech applications. For instance, studies published in Journal of Organic Chemistry have demonstrated the use of this compound as a key intermediate in the synthesis of novel pharmaceutical agents targeting neurodegenerative diseases.

The structural properties of N-[(2-Chlorophenyl)methyl]-2-methylcyclohexan-1-amine play a crucial role in its functionality. The presence of the chlorophenyl group introduces electron-withdrawing effects, which influence the reactivity of the molecule. Meanwhile, the cyclohexane ring provides stability and rigidity to the structure, enabling it to participate in various chemical reactions without undergoing unwanted side reactions. This combination makes it an ideal candidate for use in polymer chemistry, where stability and reactivity are both critical.

In terms of applications, this compound has shown promise in the field of materials science. Researchers have utilized it as a building block for synthesizing advanced polymers with tailored mechanical and thermal properties. For example, a study published in Macromolecules highlighted its role in creating high-performance thermoplastics that exhibit exceptional resistance to thermal degradation. Additionally, its amine functional group allows for easy modification, enabling the creation of cross-linked polymers with enhanced mechanical strength.

The pharmacological potential of N-[(2-Chlorophenyl)methyl]-2-methylcyclohexan-1-amine is another area that has garnered significant attention. Recent studies have explored its use as an intermediate in drug design, particularly in the development of compounds targeting enzyme inhibition. Its ability to form stable complexes with target enzymes makes it a valuable tool in medicinal chemistry. Furthermore, its structural flexibility allows for easy substitution, enabling researchers to explore various analogs with improved bioavailability and efficacy.

In conclusion, N-[(2-Chlorophenyl)methyl]-2-methylcyclohexan-1-amine (CAS No: 1036540-42-7) is a versatile compound with wide-ranging applications across multiple disciplines. Its unique structure and functional groups make it an invaluable asset in both academic research and industrial applications. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing modern science and technology.